Cas no 1182977-19-0 (2-fluoro-4-(5-fluoro-2-methylphenyl)benzoic Acid)

• Product Name: 2-fluoro-4-(5-fluoro-2-methylphenyl)benzoic Acid
• CAS No: 1182977-19-0
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD12859226
• CID: 1207799
• PubChem ID: 53211117
• Update Time: 2025-10-29

2-fluoro-4-(5-fluoro-2-methylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(5-fluoro-2-methylphenyl)benzoic Acid
• DTXSID30681149
• 3,5'-Difluoro-2'-methyl[1,1'-biphenyl]-4-carboxylic acid
• 1182977-19-0
• AKOS005821120
• 2-Fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, 95%
• MFCD12859226

• MDL： MFCD12859226
• Inchi： 1S/C14H10F2O2/c1-8-2-4-10(15)7-12(8)9-3-5-11(14(17)18)13(16)6-9/h2-7H,1H3,(H,17,18)
• InChI Key： SDWOYILUQUXPPR-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=C(C=CC=1C)F

Computed Properties

• Exact Mass: 248.06488588g/mol
• Monoisotopic Mass: 248.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-fluoro-4-(5-fluoro-2-methylphenyl)benzoic Acid

Introduction to 2-fluoro-4-(5-fluoro-2-methylphenyl)benzoic Acid (CAS No. 1182977-19-0)

2-fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1182977-19-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including fluoro substituents and a methyl group at specific positions on the aromatic ring. The presence of fluorine atoms is particularly noteworthy, as fluorine can significantly influence the metabolic stability, pharmacokinetic properties, and overall efficacy of a molecule in drug development.

The structural motif of 2-fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid consists of a benzoic acid core substituted at the 2-position with a fluoro group and at the 4-position with a phenyl ring that is further modified by a fluoro group at the 5-position and a methyl group at the 2-position. This particular arrangement of substituents makes it an intriguing candidate for further exploration in medicinal chemistry, particularly for its potential applications in the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced bioavailability, improved metabolic stability, and increased binding affinity to biological targets. The introduction of fluorine atoms into drug molecules can alter their electronic properties, lipophilicity, and interactions with enzymes and receptors. For instance, fluorine substitution can increase the metabolic half-life of a drug by inhibiting oxidative degradation pathways, such as those mediated by cytochrome P450 enzymes. This property is particularly valuable in pharmaceutical design, where maximizing therapeutic efficacy while minimizing side effects is paramount.

2-fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid has been studied for its potential role as an intermediate in the synthesis of more complex molecules with pharmacological activity. Its benzoic acid backbone is a common scaffold in many drugs and drug candidates, providing a stable framework that can be modified to target specific biological pathways. The fluoro and methyl substituents on the aromatic ring may contribute to selective interactions with biological targets, making this compound a promising starting point for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Fluorinated benzoic acid derivatives have shown promise in preclinical studies as inhibitors of various kinases and other enzymes involved in cancer cell proliferation and survival. The unique electronic distribution induced by the fluoro groups can enhance binding to these targets, leading to increased potency and selectivity. Additionally, the presence of both fluoro and methyl groups allows for fine-tuning of physicochemical properties, which is crucial for optimizing drug-like characteristics such as solubility, permeability, and bioavailability.

Recent advances in computational chemistry have enabled more efficient screening and design of novel fluorinated compounds like 2-fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid. Molecular modeling techniques can predict how structural modifications will affect biological activity, allowing researchers to prioritize promising candidates for experimental validation. These computational approaches have accelerated the drug discovery process significantly, reducing both time-to-market and development costs.

The synthesis of 2-fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by cross-coupling or condensation steps to introduce the desired substituents onto the aromatic ring. Given its complexity, industrial-scale production may necessitate specialized equipment and rigorous quality control measures to meet pharmaceutical standards.

In addition to its potential in oncology research, 2-fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid may find applications in other therapeutic areas due to its versatile structural framework. For example, it could serve as a precursor for developing antimicrobial agents or anti-inflammatory drugs. The ability to modify both electron-rich and electron-poor regions of the molecule allows chemists to tailor its properties for specific biological targets.

The pharmacokinetic profile of any drug candidate is critical for determining its clinical utility, 2-fluoro-4-(5-fluoro-2-methylphenyl)benzoic acid being no exception. Fluorinated compounds often exhibit favorable pharmacokinetic properties due to their resistance to metabolic degradation. However, it is essential to conduct thorough absorption distribution metabolism excretion (ADME) studies to fully understand how this compound behaves within vivo systems before advancing it into clinical trials.

The regulatory landscape for new pharmaceutical entities necessitates comprehensive characterization not only from chemical but also from toxicological perspectives, 1182977-19-0 being no exception if intended use involves human subjects . While preliminary studies may suggest promising biological activity, rigorous safety testing under Good Laboratory Practice (GLP) conditions remains non-negotiable before any translation into therapeutic applications becomes feasible . p > < p > As research progresses , collaborations between academic institutions , biotechnology companies , pharmaceutical giants will likely play pivotal roles expanding knowledge base surrounding this chemical entity . Such partnerships facilitate exchange ideas , resources accelerating scientific discovery while ensuring adherence ethical guidelines ensuring responsible innovation . p > < p > Finally , it worth noting that despite growing body literature highlighting benefits incorporating fluorine into medicinal chemistry toolkit , challenges associated handling these compounds must not overlooked . Specialized expertise handling hazardous materials along with implementing stringent safety protocols essential safeguarding researchers working them . By balancing innovation safety , scientific community poised unlock next generation therapeutics benefiting patients worldwide . p >